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Compound of Interest

Compound Name: Anticancer agent 214

Cat. No.: B15589594

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of Anticancer Agent 214 (also known as HMN-214 or
IVX-214), a potent Camptothecin compound.

This document provides immediate, essential safety protocols and logistical plans to ensure the
protection of laboratory personnel and the integrity of research activities involving Anticancer
Agent 214. Adherence to these procedures is critical due to the cytotoxic nature of this
investigational compound.

Compound Identification and Properties

A summary of the key quantitative data for Anticancer Agent 214 is presented below.
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Property Value Source

MedchemExpress, Selleck

Synonyms HMN-214, IVX-214 ]
Chemicals

CAS Number 2916404-95-8 Targetmol
Molecular Formula C23H22FN30a4 -
Molecular Weight 423.4 g/mol -
ICso (MCF-7 cells) 2.6 nM MedchemExpress
ICs0 (MDA-MB-231 cells) 15.7 nM MedchemExpress
Mean ICso (22 human tumor 118 nM (for active metabolite ]

) Selleck Chemicals
cell lines) HMN-176)

) -80°C for 2 years; -20°C for 1
Storage (Stock Solution) MedchemExpress
year

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Anticancer Agent 214 in any
form (solid or in solution). The following table outlines the required PPE.
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Specifications and
PPE Category Item
Procedures

Wear two pairs of
chemotherapy-tested, powder-
free nitrile gloves. The inner
glove should be worn under
Hand Protection Double Gloves the gown cuff, and the outer
glove over the cuff. Change
the outer glove immediately if
contaminated, and change

both pairs at least every hour.

A disposable, non-permeabile,
. ) solid-front gown with long
Body Protection Disposable Gown _ o _
sleeves and tight-fitting cuffs is

required.

Weatr tightly fitting safety

goggles with side shields. A full
] Safety Goggles and Face ) )
Eye and Face Protection Shield face shield should be worn in
ie
addition to goggles when there

is a risk of splashing.

For handling the powdered

form of the agent or when
Respiratory Protection Respirator there is a risk of aerosolization,

a fit-tested N95 or higher-level

respirator is required.

Operational Procedures: Step-by-Step Guidance

The following protocols provide detailed methodologies for the safe handling of Anticancer
Agent 214.

1. Preparation of Stock Solutions

o Engineering Controls: All manipulations involving the solid compound or concentrated stock
solutions must be performed in a certified chemical fume hood or a Class Il biological safety
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cabinet that is vented to the outside.

o Surface Preparation: Work surfaces should be covered with a disposable, plastic-backed
absorbent pad.

e Weighing the Compound:
o Don all required PPE as outlined in the table above.
o Tare a clean, tared weigh boat on an analytical balance inside the fume hood.
o Carefully weigh the desired amount of Anticancer Agent 214 powder. Avoid creating dust.
o Close the primary container immediately after weighing.

¢ Solubilization:

o

Add the appropriate solvent (e.g., DMSO) to the vessel containing the weighed compound.
o Gently swirl or vortex to dissolve the compound completely.

o Wipe the exterior of the container with a disposable wipe moistened with 70% isopropyl
alcohol.

o Clearly label the container with the compound name, concentration, solvent, date, and
"Cytotoxic Agent."

2. Storage of Anticancer Agent 214

e Solid Compound: Store in a tightly sealed container in a designated, labeled, and well-
ventilated area, away from incompatible materials.

e Stock Solutions: Store in a tightly sealed vial at -20°C for up to one year or at -80°C for up to
two years[1]. Ensure vials are placed in a secondary container to prevent spills.

Disposal Plan

All materials that come into contact with Anticancer Agent 214 are considered cytotoxic waste
and must be disposed of according to institutional and regulatory guidelines.
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Waste Segregation and Disposal

Waste Type

Disposal Container

Procedure

Solid Waste

Labeled Cytotoxic Waste

Container (e.g., yellow bin)

Includes used PPE (gloves,
gown, etc.), disposable
labware (pipette tips, tubes),
and contaminated absorbent

pads.

Sharps Waste

Puncture-Resistant Sharps

Container for Cytotoxic Waste

Includes needles, syringes,
and other sharp objects

contaminated with the agent.

Liquid Waste

Labeled Cytotoxic Liquid

Waste Container

Includes unused or expired
solutions of Anticancer Agent
214. Do not dispose of down

the drain.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure.

o Alert Personnel: Immediately alert others in the area of the spill.

o Evacuate: If the spill is large or involves a significant amount of powder, evacuate the

immediate area.

o Don PPE: Before cleaning, don the appropriate PPE, including a respirator.

o Contain the Spill:

o Liquids: Cover with absorbent pads, starting from the outside and working inward.

o Solids: Gently cover with damp absorbent pads to avoid raising dust.

e Clean the Area:
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o Carefully collect all contaminated materials and place them in a designated cytotoxic
waste container.

o Clean the spill area with a detergent solution, followed by a rinse with water.

o Wipe the area with 70% isopropyl alcohol.

o Dispose of Waste: All materials used for cleanup must be disposed of as cytotoxic waste.

» Report the Incident: Report the spill to the laboratory supervisor and the institutional
environmental health and safety office.

Visual Workflow and Relationship Diagrams

The following diagrams illustrate the key processes for handling and disposing of Anticancer
Agent 214.

tion Phase Experimental Phase Post-Experiment

Preparation
2. Prepare Work Area |
1. Don Full PPE |—>| (Fume Heod, Absorbent Pac) I——l 3. Weigh Compound l——l 4. Solubilize in Solvent |—>| 5. Label and Store |»4 | 6. Perform Experiment |»4-| 7. Decontaminate Work Area l——l 8. Segregate Waste |—>| 9. Doff PPE |

Click to download full resolution via product page

Caption: Operational Workflow for Handling Anticancer Agent 214.
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Caption: Disposal Plan for Anticancer Agent 214 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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